3-fluoro-N-(3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide

• IUPAC Name: 3-fluoro-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H15FN4O/c1-13-18(24-20-22-9-4-10-25(13)20)14-5-3-8-17(12-14)23-19(26)15-6-2-7-16(21)11-15/h2-12H,1H3,(H,23,26)
• InChI Key: KBFCJHVOWAMXIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=CC=N2)C3=CC(=CC=C3)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C20H15FN4O
• Molecular Weight: 346.4 g/mol
• CAS No.: 862811-71-0

Description

3-fluoro-N-(3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H15FN4O and its molecular weight is 346.365. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Optimization and Identification of Potent Inhibitors

A study focused on optimizing phenyl-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase (PARP) inhibitors led to the identification of highly potent and efficacious inhibitors. These compounds demonstrated excellent potency against PARP-1 enzyme and cellular potency in nanomolar ranges, with potential applications in treating cancer through inhibiting DNA damage repair mechanisms (Penning et al., 2010).

Radiosynthesis for Clinical Applications

Another research area involves the automated radiosynthesis of tracers for clinical imaging. Specifically, the study on [18F]FMISO and [18F]PM-PBB3 radiotracers, used in imaging hypoxia and tau pathology respectively, highlights the methodological advancements in producing clinically relevant radiotracers. Such advancements facilitate broader applications in diagnostic imaging and contribute to the understanding and treatment of various diseases (Ohkubo et al., 2021).

Antiviral and Antineoplastic Agents

Research on the metabolism of Flumatinib, an antineoplastic tyrosine kinase inhibitor for chronic myelogenous leukemia, provides insights into its metabolic pathways in humans. Understanding these pathways is crucial for the development of effective treatment strategies for cancer. The study identifies main metabolites and suggests pathways that could influence the drug's pharmacokinetics and efficacy (Gong et al., 2010).

Discovery of Novel Inhibitors for Cognitive Impairment

Investigations into phosphodiesterase 1 (PDE1) inhibitors have led to the discovery of compounds with potential applications in treating cognitive deficits associated with various neurodegenerative and neuropsychiatric diseases. Such research underscores the importance of identifying novel therapeutic targets and developing specific inhibitors to modulate brain functions (Li et al., 2016).

Antiparasitic Activity

The synthesis and evaluation of fluorophenyl-substituted pyrimido[1,2-a]benzimidazoles demonstrated promising antiparasitic activities against Leishmania major parasites. Identifying compounds with nanomolar concentration efficacy highlights the potential for developing new treatments for parasitic diseases, emphasizing the significance of chemical synthesis in discovering therapeutic agents (Nasr et al., 2023).